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Compound of Interest

Compound Name: 3-Bromo-4-chlorobenzhydrazide

Cat. No.: B138022 Get Quote

Technical Guide: Physical Properties of 3-
Bromo-4-chlorobenzhydrazide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 3-Bromo-
4-chlorobenzhydrazide, focusing on its melting point and solubility. This document is intended

to serve as a valuable resource for laboratory researchers, medicinal chemists, and

professionals in the field of drug development and materials science.

Core Physical Properties
3-Bromo-4-chlorobenzhydrazide is a halogenated aromatic hydrazide. Its physical

characteristics are crucial for its handling, purification, and application in further chemical

synthesis and biological screening.

Data Presentation
The quantitative physical data for 3-Bromo-4-chlorobenzhydrazide is summarized in the table

below.
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Property Value Source

Melting Point 165-168 °C Commercial Supplier Data

Molecular Formula C₇H₆BrClN₂O [1][2]

Molecular Weight 249.49 g/mol [1][2]

Appearance Solid [1]

Note: Specific solubility data in various solvents is not readily available in published literature.

However, based on the solubility of structurally similar compounds like 4-chlorobenzhydrazide,

it is predicted to have limited solubility in water and good solubility in polar organic solvents

such as ethanol, methanol, and dimethyl sulfoxide (DMSO)[3]. Experimental verification is

recommended.

Experimental Protocols
The following sections detail the standard methodologies for determining the melting point and

solubility of organic compounds like 3-Bromo-4-chlorobenzhydrazide.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

Sample Preparation: A small amount of the dry, crystalline 3-Bromo-4-
chlorobenzhydrazide is finely powdered.

Capillary Tube Packing: The powdered sample is packed into a thin-walled capillary tube,

sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.

Heating: The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as

the temperature approaches the expected melting point.
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Observation: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂) are recorded.

Melting Range: The melting point is reported as the range T₁ - T₂.

Solubility Determination
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature.

Methodology: Qualitative Solubility Test

Sample Preparation: A small, accurately weighed amount of 3-Bromo-4-
chlorobenzhydrazide (e.g., 10 mg) is placed in a test tube.

Solvent Addition: A measured volume of the desired solvent (e.g., 1 mL of water, ethanol, or

DMSO) is added to the test tube.

Mixing: The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period (e.g., 1-

2 minutes) at a controlled temperature (e.g., room temperature).

Observation: The mixture is visually inspected for the presence of undissolved solid.

Classification:

Soluble: No solid particles are visible.

Partially Soluble: Some, but not all, of the solid has dissolved.

Insoluble: The solid remains largely undissolved.

Quantitative Analysis (Optional): For a precise solubility measurement, the saturated solution

is filtered, and the concentration of the dissolved solute is determined using an appropriate

analytical technique (e.g., UV-Vis spectroscopy or HPLC).

Visualizations
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The following diagrams illustrate the experimental workflow for determining the physical

properties of 3-Bromo-4-chlorobenzhydrazide and a proposed synthetic pathway.

Sample Preparation Measurement Data Recording
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Qualitative Solubility Testing.
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Starting Materials

Reaction Steps
3-Bromo-4-chlorobenzoic Acid

Step 1: Esterification
(H2SO4 catalyst, reflux)Methanol (CH3OH)

Hydrazine Hydrate (N2H4·H2O)

Step 2: Hydrazinolysis
(Reflux)Methyl 3-bromo-4-chlorobenzoate 3-Bromo-4-chlorobenzhydrazide

Click to download full resolution via product page

Caption: Proposed Synthesis of 3-Bromo-4-chlorobenzhydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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